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Compound of Interest

Compound Name: 2,4-Dimethyloxazole

CAS No.: 7208-05-1

Cat. No.: B1585046

Get Quote

Executive Summary
2,4-Dimethyloxazole (CAS: 7208-05-1) is a heterocyclic building block distinct from its more

common isomer, 2,5-dimethyloxazole.[1] Its utility in drug development stems from the oxazole

ring’s ability to act as a bioisostere for amide bonds, improving metabolic stability.

For the application scientist, the critical operational parameter is the Boiling Point (108 °C). This

value is sufficiently distinct from the 2,5-isomer (~118 °C) to allow separation via fractional

distillation, but close enough to require precise thermal control. The compound remains a liquid

at standard ambient temperature and pressure (SATP), necessitating specific handling

protocols to prevent evaporative loss or flash-fire hazards (Flash Point ~35 °C).

Physicochemical Core Data
The following data aggregates experimental values from validated chemical suppliers and

thermodynamic databases.
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Property Value Condition / Note

Boiling Point (BP) 108 °C
@ 760 mmHg (Standard

Pressure)

Melting Point (MP) < 20 °C
Liquid at Room Temp.[1] (Est.

-16 °C)

Density 0.98 g/mL @ 20 °C

Refractive Index (

)
1.430 Optical purity check

Flash Point 35 °C Closed Cup (Flammable)

pKa 2.86 Conjugate acid (Weak base)

Appearance
Clear, colorless to pale yellow

liquid

Oxidizes to yellow/orange

upon air exposure

Critical Distinction: Do not confuse with 2,5-Dimethyloxazole (CAS 92-68-2), which boils at 118

°C.[1] A 10 °C delta is the primary metric for isomeric purity analysis during distillation.

Synthesis & Thermodynamic Logic
The synthesis of 2,4-dimethyloxazole typically employs the Hantzsch Oxazole Synthesis. This

pathway is chosen over others because the boiling point of the product (108 °C) allows it to be

distilled directly from the higher-boiling reaction matrix.

Mechanism: Condensation & Cyclodehydration
The reaction involves the condensation of an

-haloketone (Chloroacetone) with a primary amide (Acetamide).
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Nucleophilic Attack: The amide nitrogen attacks the

-carbon of chloroacetone, displacing chloride.

Cyclization: The carbonyl oxygen attacks the amide carbonyl, closing the ring.

Dehydration: Loss of water yields the aromatic oxazole ring.

Synthesis Pathway Diagram
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Figure 1: Hantzsch synthesis pathway for 2,4-dimethyloxazole.[1] The reaction is driven by

heat (reflux) to facilitate the dehydration step.

Purification Workflow: The Distillation Protocol
Because the boiling point is 108 °C, purification relies on the volatility difference between the

product, the solvent, and the starting materials.

Step-by-Step Protocol
Quench & Extraction:

Neutralize the reaction mixture (often acidic due to HCl byproduct) with saturated

NaHCO₃.

Extract with Dichloromethane (DCM) or Ethyl Acetate.
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Why: 2,4-dimethyloxazole is moderately soluble in water (logP ~1.1). Salting out

improves recovery.

Drying:

Dry the organic layer over anhydrous MgSO₄.

Critical: Water forms an azeotrope that interferes with the sharp BP cut at 108 °C.

Fractional Distillation:

Setup: Vigreux column (minimum 20 cm) to ensure theoretical plates for separation.

Fraction 1 (Solvent): 40–80 °C (DCM/EtOAc).

Fraction 2 (Forerun): 80–105 °C (Trace water/impurities).

Fraction 3 (Product Heart):107–109 °C. Collect this fraction.

Residue: >110 °C (Polymers/Starting materials).

Purification Logic Diagram
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Figure 2: Purification workflow emphasizing the narrow collection window (107-109°C) required

to isolate the pure 2,4-isomer.[1]

Analytical Validation
Once isolated, the identity of the compound must be validated against the 2,5-isomer.

Nuclear Magnetic Resonance (NMR)
The 2,4-substitution pattern leaves the proton at the C5 position unsubstituted.

1H NMR (CDCl₃, 400 MHz):

~7.2–7.3 ppm (1H, s): C5-H (Aromatic oxazole proton).

~2.4 ppm (3H, s): C2-CH₃.
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~2.1–2.2 ppm (3H, s): C4-CH₃.

Differentiation: The 2,5-isomer would show a proton signal at C4 (shifted differently) and

methyls at C2 and C5.

Gas Chromatography - Mass Spectrometry (GC-MS)
Retention Time: 2,4-isomer typically elutes before the 2,5-isomer on non-polar columns (e.g.,

DB-5) due to the lower boiling point (108 °C vs 118 °C).

Mass Spec: Parent ion m/z 97.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1585046?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

